Benzo[h][1,6]naphthyridine-5-carbaldehyde

• IUPAC Name: benzo[h][1,6]naphthyridine-5-carbaldehyde
• InChI: InChI=1S/C13H8N2O/c16-8-12-10-5-3-7-14-13(10)9-4-1-2-6-11(9)15-12/h1-8H
• InChI Key: PNCCXVYVMZWAQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=CC=N3)C(=N2)C=O
• Molecular Formula: C13H8N2O
• DSSTOX Substance ID: DTXSID20355923
• Molecular Weight: 208.21 g/mol
• CAS RN: 69164-27-8

Description

“Benzo[h][1,6]naphthyridine-5-carbaldehyde” is a compound that belongs to the class of 1,6-naphthyridines. These compounds are of significant interest in the field of medicinal chemistry due to their wide range of biological activities, including anticancer, anti-HIV, anti-microbial, analgesic, anti-inflammatory, and antioxidant properties.

Synthesis Analysis

The synthesis of 1,6-naphthyridines, such as “Benzo[h][1,6]naphthyridine-5-carbaldehyde”, has been a subject of extensive research. One method involves the reaction of methyl-5-bromo-8-(tosyloxy)-1,6-naphthyridine-7-carboxylate with various arylboronic acids. This reaction produces monoarylated-1,6-naphthyridines when one equivalent of arylboronic acid is used, and diarylated-1,6-naphthyridines when two equivalents are used.

Molecular Structure Analysis

The molecular structure of “Benzo[h][1,6]naphthyridine-5-carbaldehyde” is characterized by the fusion of two pyridine rings through two adjacent carbon atoms. This makes it a naphthalene analog of pyridine with one nitrogen atom in each ring.

Chemical Reactions Analysis

The chemical reactivity of 1,6-naphthyridines has been studied extensively. For example, the relative nucleophilicities of the nitrogen atoms in the peripheral pyridine ring of 6-methylbenzo[b]naphthyridines have been investigated.

Scientific Research Applications

• Anticancer Properties

  • Field : Medicinal Chemistry
  • Application : 1,6-naphthyridines have been found to have anticancer properties.
  • Methods : The anticancer activity of 1,6-naphthyridines is studied on different cancer cell lines.
  • Results : The structure-activity relationship (SAR) along with molecular modeling studies have been used to correlate the anticancer activity to 1,6-naphthyridines.

• Anti-HIV Properties

  • Field : Virology
  • Application : 1,6-naphthyridines have shown potential as anti-HIV agents.

• Anti-Microbial Properties

  • Field : Microbiology
  • Application : 1,6-naphthyridines have demonstrated antimicrobial activities.

• Analgesic Properties

  • Field : Pharmacology
  • Application : 1,6-naphthyridines have been used as analgesics.

• Anti-Inflammatory Properties

  • Field : Immunology
  • Application : 1,6-naphthyridines have shown anti-inflammatory effects.

• Anti-Oxidant Properties

  • Field : Biochemistry
  • Application : 1,6-naphthyridines have demonstrated antioxidant activities.

• mGlu5 Receptor Antagonists

  • Field : Neuropharmacology
  • Application : Some 1,6-naphthyridines have been studied as potential mGlu5 receptor antagonists.

• Tyrosine Kinase SYK Inhibitors

  • Field : Biochemistry
  • Application : Certain 1,6-naphthyridines have been investigated for their potential as tyrosine kinase SYK inhibitors.

• Antiviral Agents

  • Field : Virology
  • Application : Some 1,6-naphthyridines have shown potential as antiviral agents.

• Cardiovascular Diseases

  • Field : Cardiology
  • Application : 1,6-naphthyridines find application in the treatment of cardiovascular diseases.

• Central Nervous System Diseases

  • Field : Neurology
  • Application : 1,6-naphthyridines have been used in the treatment of central nervous system diseases.

• Hormonal Diseases

  • Field : Endocrinology
  • Application : 1,6-naphthyridines have been used in the treatment of hormonal diseases.

• Antitumor Agents

  • Field : Oncology
  • Application : Some 1,6-naphthyridines have been studied as potential antitumor agents.

• mGlu5 Receptor Antagonists

  • Field : Neuropharmacology
  • Application : Certain 1,6-naphthyridines have been investigated for their potential as mGlu5 receptor antagonists.

• Tyrosine Kinase SYK Inhibitors

  • Field : Biochemistry
  • Application : Some 1,6-naphthyridines have shown potential as tyrosine kinase SYK inhibitors.

• Antiviral Agents

  • Field : Virology
  • Application : Certain 1,6-naphthyridines have been used as antiviral agents.

• Cardiovascular Diseases

  • Field : Cardiology
  • Application : 1,6-naphthyridines find application in the treatment of cardiovascular diseases.

• Central Nervous System Diseases

  • Field : Neurology
  • Application : 1,6-naphthyridines have been used in the treatment of central nervous system diseases.

Safety And Hazards

“Benzo[h][1,6]naphthyridine-5-carbaldehyde” may cause eye irritation and skin irritation. It may also be harmful if swallowed or absorbed through the skin.

Future Directions

The future research directions for “Benzo[h][1,6]naphthyridine-5-carbaldehyde” and other 1,6-naphthyridines include further exploration of their synthesis and biological applications. There is a particular interest in their potential as anticancer agents.

Citations

Design, synthesis, and evaluation of fluorine and Naphthyridine–Based half-sandwich organoiridium/ruthenium complexes with bioimaging and anticancer activity

JJ Li, Z Tian, X Ge, Z Xu, Y Feng, Z Liu - European journal of medicinal …, 2019 - Elsevier

A range of fluorine and naphthyridine–based half-sandwich iridium (III) and ruthenium (II) complexes were synthesized. The iridium complexes possessed excellent antiproliferative …

Number of citations: 44 www.sciencedirect.com